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Compound of Interest

4-(Methylsulfonamido)benzoic
Compound Name: o
aci

Cat. No. B1295666

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of 4-(Methylsulfonamido)benzoic acid. The information is intended for
researchers, scientists, and professionals in the field of drug development and organic
chemistry.

Compound Identification and Properties

4-(Methylsulfonamido)benzoic acid, also known as 4-(methanesulfonamido)benzoic acid, is
a benzoic acid derivative featuring a methylsulfonamido group at the para position. This
structure imparts specific chemical properties relevant for its use as a building block in the
synthesis of more complex molecules, particularly in pharmaceutical research.

The key identifiers and physicochemical properties of 4-(Methylsulfonamido)benzoic acid are
summarized in the table below.
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Property Value Reference
4-

IUPAC Name (methanesulfonamido)benzoic
acid
4-
[(Methylsulfonyl)amino]benzoic

Synonyms ) ) )
acid, N-mesyl-4-aminobenzoic
acid

CAS Number 7151-76-0

Molecular Formula CsHoNO4S

Molecular Weight 215.23 g/mol
CS(=0)

Canonical SMILES

(=0)NC1=CC=C(C=C1)C(=0)
o)

Purity (Typical)

=298%

Storage

Store at room temperature

Synthesis of 4-(Methylsulfonamido)benzoic Acid

The synthesis of 4-(Methylsulfonamido)benzoic acid is typically achieved through the N-

acylation of 4-aminobenzoic acid with methanesulfonyl chloride. This reaction, a variation of the

Schotten-Baumann reaction, is conducted in the presence of a base to neutralize the

hydrochloric acid byproduct.

A representative synthesis pathway is illustrated below.
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4-Aminobenzoic Acid //—\ Product

Reagents:
Sodium Carbonate (Na2COs)
Water (H20)

25°C, 2h,pH 8

>E1—(Methylsulfonamido)benzoic Acidj

(Methanesulfonyl Chloride)

Click to download full resolution via product page

Synthesis of 4-(Methylsulfonamido)benzoic acid.

The following protocol is adapted from a well-established procedure for the synthesis of a
structurally similar compound, 4-(toluene-4-sulfonylamino)-benzoic acid. This method is
expected to yield the target compound with high purity.

Materials and Reagents:

* 4-Aminobenzoic acid

o Methanesulfonyl chloride

e Sodium carbonate (Na2CO3)

e Hydrochloric acid (HCI), 1 N solution
« Distilled water

o Methanol (for recrystallization)
Procedure:

o Dissolution of Starting Material: In a suitable reaction vessel, prepare a solution of 4-
aminobenzoic acid (e.g., 100 mmol, 13.71 g) in water (e.g., 50 mL).

e pH Adjustment: Add a 1 N solution of sodium carbonate to the mixture to adjust the pH to
approximately 8. This deprotonates the carboxylic acid and neutralizes the HCI that will be
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formed during the reaction.

» Addition of Sulfonylating Agent: To the stirred solution, slowly add methanesulfonyl chloride
(e.g., 120 mmol).

» Reaction Maintenance: Maintain the reaction at room temperature (approx. 25°C) with
continuous stirring. The pH of the mixture should be kept at 8 by the occasional addition of
the sodium carbonate solution.

e Monitoring Reaction: The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC) until the starting material is consumed. The reaction is typically
complete within 2 hours.

e Product Precipitation: Once the reaction is complete, pour the mixture into a beaker and
acidify it by adding 1 N HCI until the pH reaches 2. This will protonate the carboxylate group,
causing the product to precipitate out of the solution.

« |solation: Collect the white precipitate by filtration and wash it thoroughly with distilled water
to remove any inorganic salts.

 Purification: The crude product can be purified by recrystallization from a suitable solvent,
such as methanol, to yield colorless crystals.

The following table summarizes the key parameters for the synthesis of sulfonamides based on
the adapted protocol.
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Parameter Details Reference
Starting Material 4-Aminobenzoic acid

Reagent Methanesulfonyl chloride

Base Sodium Carbonate (Na2CO3)

Solvent Water

Temperature 25°C (Room Temperature)

Reaction Time 2 hours

Workup Acidification with HCI to pH 2

L Recrystallization from
Purification
methanol

High (e.g., >90%, based on

Expected Yield ]
analogous reaction)

Logical Workflow for Synthesis and Analysis

The overall workflow for the synthesis and characterization of 4-(Methylsulfonamido)benzoic
acid involves a series of logical steps from preparation to final analysis.
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General experimental workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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